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Compound of Interest

Compound Name: DBPR116

Cat. No.: B15620305

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for DBPR116
are not publicly available at this time. The following guidance is based on general best
practices for the disposal of research chemicals and should be adapted in accordance with
your institution's specific environmental health and safety (EHS) protocols. Always consult with
your institution's EHS department for definitive procedures.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper disposal of the crystalline solid, DBPR116.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

General Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle
DBPR116 in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

Step-by-Step Disposal Procedure for DBPR116

» Waste Identification and Segregation:

o Treat all DBPR116 waste as hazardous chemical waste.
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o Do not mix DBPR116 waste with other chemical waste streams unless explicitly permitted
by your EHS department. Incompatible chemicals can react dangerously.

o Segregate solid waste (e.g., contaminated vials, pipette tips, gloves) from liquid waste.

¢ Waste Collection and Containerization:

o Solid Waste: Collect solid DBPR116 waste in a designated, leak-proof, and clearly labeled
hazardous waste container. The container must be compatible with the chemical.

o Liquid Waste: If DBPR116 is in a solution, collect it in a sealable, non-reactive container.
Do not fill the container to more than 90% capacity to allow for expansion.

o Empty Containers: Triple-rinse empty containers that held DBPR116 with a suitable
solvent. Collect the rinsate as hazardous liquid waste.[1] After rinsing, deface the original
label and dispose of the container as directed by your institution's policies, which may
allow for disposal as regular trash.[1][2]

e Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name ("DBPR116"), and the specific contents and concentrations.[1]

o Include the date the waste was first added to the container and the name of the principal
investigator or lab group.

e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area.

o Ensure the storage area is away from incompatible materials, heat sources, and drains.[1]
e Disposal Request:

o Once the waste container is full or ready for disposal, submit a hazardous waste pickup
request to your institution's EHS department.[3]
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o Follow their specific procedures for scheduling and preparing for the pickup.

General Chemical Properties (Based on a Non-
Specific Solid Compound)

Note: The following data is from a safety data sheet for "DYNASAN 116" (glycerol tripalmitate)
and is provided for illustrative purposes only. It does not represent the specific properties of
DBPR116.

Property Value

Appearance Solid, White

Odor Odorless

Melting Point ~60°C

Boiling Point Not determined

Flash Point >55°C

Explosive Properties Product is not explosive

Solubility Forms a slippery surface with water

[4]

Experimental Protocols

Detailed experimental protocols involving DBPR116 are not available in the provided search
results. For methodologies related to its use as an antagonist-to-agonist allosteric modulator of
the p-opioid receptor, refer to scientific literature and publications.[5]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of DBPR116.
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Signaling Pathways

Diagrams of signaling pathways related to DBPR116's function are not available from the initial
information search. DBPR116 is described as an antagonist-to-agonist allosteric modulator of
the p-opioid receptor.[5] Understanding its interaction would involve visualizing the G-protein
coupled receptor signaling cascade, which is a standard pathway in pharmacology textbooks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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